N-(4-ethoxyphenyl)-2-{[3-oxo-2-({[(thiophen-2-yl)methyl]carbamoyl}methyl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide

• IUPAC Name: 2-[5-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C27H25N5O4S2/c1-2-36-18-11-9-17(10-12-18)29-24(34)16-38-27-31-21-8-4-3-7-20(21)25-30-22(26(35)32(25)27)14-23(33)28-15-19-6-5-13-37-19/h3-13,22H,2,14-16H2,1H3,(H,28,33)(H,29,34)
• InChI Key: VWTYTUHDVPGBTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CC(=O)NCC5=CC=CS5
• Molecular Formula: C27H25N5O4S2
• Molecular Weight: 547.7 g/mol

Description

N-(4-ethoxyphenyl)-2-{[3-oxo-2-({[(thiophen-2-yl)methyl]carbamoyl}methyl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C27H25N5O4S2 and its molecular weight is 547.65. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Potential and Toxicity Assessment

A study evaluated the pharmacological potential and toxicity of novel derivatives, including their tumor inhibition, antioxidant, analgesic, and anti-inflammatory effects. Compounds demonstrated moderate inhibitory effects across these parameters, suggesting their potential for therapeutic applications. The compound a3, in particular, showed binding and moderate inhibitory effects in assays, indicating its potential for further investigation in pharmacological contexts (Faheem, 2018).

Antitumor Activities

Another research work focused on the antitumor activities of certain derivatives, finding that some compounds had moderate therapeutic effects on mouse tumor models. This study suggests the potential utility of these compounds in developing new antitumor agents (Markosyan et al., 2008).

Analgesic Activity

The synthesis and in vitro analgesic activity of certain compounds were explored, revealing significant analgesic activities compared to standard drugs. This highlights their potential for pain management and the necessity for further studies to understand their mechanisms of action (Osarodion, 2023).

Antimicrobial Activities

Research into the antimicrobial activities of thiazole and thiazolidin-4-one derivatives, including N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl }acetamide, demonstrated their potential as antimicrobial agents. These compounds showed significant in vitro antibacterial and antifungal activities, indicating their promise for treating infectious diseases (Baviskar et al., 2013).